Cas no 1803611-41-7 (1-(2-fluorophenyl)-1,4-diazepane hydrochloride)

• Product Name: 1-(2-fluorophenyl)-1,4-diazepane hydrochloride
• CAS No: 1803611-41-7
• CID: 4618315
• PubChem ID: 75481771
• Update Time: 2025-05-21

1-(2-fluorophenyl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-1,4-diazepane Hydrochloride
• 1-(2-fluorophenyl)-1,4-diazepane hydrochloride

Additional information on 1-(2-fluorophenyl)-1,4-diazepane hydrochloride

1-(2-Fluorophenyl)-1,4-diazepane Hydrochloride: An Overview of a Promising Compound (CAS No. 1803611-41-7)

1-(2-Fluorophenyl)-1,4-diazepane hydrochloride (CAS No. 1803611-41-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of diazepanes, which are known for their diverse biological activities, including anxiolytic, anticonvulsant, and sedative properties. The presence of a fluorine atom in the phenyl ring adds an additional layer of complexity and functionality to the molecule, potentially enhancing its pharmacological profile.

The chemical structure of 1-(2-fluorophenyl)-1,4-diazepane hydrochloride is characterized by a seven-membered diazepane ring fused to a 2-fluorophenyl group. The diazepane ring is a key structural motif found in several clinically used drugs, such as benzodiazepines, which are widely prescribed for anxiety disorders and insomnia. The introduction of the fluorine atom at the 2-position of the phenyl ring can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability, which are crucial for drug development.

Recent studies have explored the potential therapeutic applications of 1-(2-fluorophenyl)-1,4-diazepane hydrochloride. One notable area of research is its anxiolytic activity. In preclinical models, this compound has shown promising results in reducing anxiety-like behaviors without causing significant sedation or cognitive impairment. These findings suggest that it may offer a more favorable side effect profile compared to traditional benzodiazepines, which are known to cause drowsiness and cognitive dysfunction.

In addition to its anxiolytic properties, 1-(2-fluorophenyl)-1,4-diazepane hydrochloride has also been investigated for its potential as an anticonvulsant agent. Epilepsy is a neurological disorder characterized by recurrent seizures, and current treatments often have limited efficacy or significant side effects. Preclinical studies have demonstrated that this compound can effectively reduce seizure frequency and duration in animal models of epilepsy. The mechanism of action is thought to involve modulation of GABAergic neurotransmission, which is a key pathway in seizure control.

The pharmacokinetic properties of 1-(2-fluorophenyl)-1,4-diazepane hydrochloride have also been studied extensively. Its high lipophilicity allows for good brain penetration, which is essential for central nervous system (CNS) activity. Additionally, the compound exhibits favorable metabolic stability and low clearance rates, suggesting that it may have a long half-life and sustained therapeutic effects. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-fluorophenyl)-1,4-diazepane hydrochloride in human subjects. Early phase I trials have shown that the compound is well-tolerated at various doses with no serious adverse events reported. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific patient populations, such as those with anxiety disorders or epilepsy.

The development of new therapeutic agents like 1-(2-fluorophenyl)-1,4-diazepane hydrochloride is crucial for addressing unmet medical needs and improving patient outcomes. The unique combination of structural features and biological activities makes this compound a promising candidate for further research and development. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will contribute significantly to the field of medicinal chemistry and pharmacology.